Cas no 1256346-35-6 ((4-Chloro-3-isopropoxyphenyl)boronic acid)

(4-Chloro-3-isopropoxyphenyl)boronic acid is a versatile boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions, a key methodology for forming carbon-carbon bonds in synthetic organic chemistry. The presence of both chloro and isopropoxy substituents on the phenyl ring enhances its reactivity and selectivity in palladium-catalyzed transformations. This compound is particularly valuable in pharmaceutical and agrochemical research, where it serves as a building block for the synthesis of complex biaryl structures. Its stability under standard handling conditions and compatibility with a range of reaction conditions make it a practical choice for industrial and academic applications. Proper storage under inert conditions is recommended to maintain its integrity.
(4-Chloro-3-isopropoxyphenyl)boronic acid structure
1256346-35-6 structure
Product Name:(4-Chloro-3-isopropoxyphenyl)boronic acid
CAS No:1256346-35-6
MF:C9H12BClO3
MW:214.453782081604
MDL:MFCD17015746
CID:828175
Update Time:2025-10-17

(4-Chloro-3-isopropoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-Chloro-3-isopropoxyphenyl)boronic acid
    • 4-Chloro-3-isopropoxyphenylboronic acid
    • (4-chloro-3-propan-2-yloxyphenyl)boronic acid
    • MDL: MFCD17015746
    • Inchi: 1S/C9H12BClO3/c1-6(2)14-9-5-7(10(12)13)3-4-8(9)11/h3-6,12-13H,1-2H3
    • InChI Key: PGZPHNQXYVBXAQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(B(O)O)C=C1OC(C)C

Computed Properties

  • Exact Mass: 214.05700
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3

Experimental Properties

  • Boiling Point: 354.5±52.0℃ at 760 mmHg
  • PSA: 49.69000
  • LogP: 0.80700

(4-Chloro-3-isopropoxyphenyl)boronic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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